Cas no 893762-15-7 (4-Amino-8-methylquinoline)

4-Amino-8-methylquinoline structure
4-Amino-8-methylquinoline structure
4-Amino-8-methylquinoline
893762-15-7
C10-10
158.1998
MFCD07644577
867911
329773404

4-Amino-8-methylquinoline Properties

Names and Identifiers

    • 8-methylquinolin-4-amine
    • 4-AMINO-8-METHYLQUINOLINE
    • 8-METHYL-4-QUINOLINAMINE
    • 8-methyl-4-quinolylamine
    • 4-Amino-8-methylquinoline, AldrichCPR
    • SCHEMBL11160796
    • Q27449891
    • MFCD07644577
    • 893762-15-7
    • CS-0314467
    • 07K
    • NCGC00342861-01
    • AB01334558-02
    • DTXSID30587975
    • AB42078
    • FT-0767512
    • AKOS002336693
    • CCG-321489
    • HR-0358
    • STK693433
    • DB-078409
    • +Expand
    • MFCD07644577
    • TVZPXEZTWRAIID-UHFFFAOYSA-N
    • InChI=1S/C10H10N2/c1-7-3-2-4-8-9(11)5-6-12-10(7)8/h2-6H,1H3,(H2,11,12)
    • CC1=C2C(=CC=C1)C(=CC=N2)N

Computed Properties

  • 158.08400
  • 1
  • 2
  • 0
  • 158.084398327g/mol
  • 12
  • 158
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.9
  • 38.9Ų

Experimental Properties

  • 2.70660
  • 38.91000

4-Amino-8-methylquinoline Security Information

4-Amino-8-methylquinoline Customs Data

  • 2933499090
  • China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-8-methylquinoline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IG6S-250mg
8-Methyl-4-quinolinamine
893762-15-7 95%
250mg
$98.00 2024-04-20
A2B Chem LLC
AI59988-250mg
4-Amino-8-methylquinoline
893762-15-7 95%
250mg
$103.00 2024-04-19
abcr
AB213275-250 mg
4-Amino-8-methylquinoline
893762-15-7
250MG
€152.60
Ambeed
A528890-1g
8-Methylquinolin-4-amine
893762-15-7 97%
1g
$261.0
Apollo Scientific
OR3657-1g
4-Amino-8-methylquinoline
893762-15-7
1g
£398.00 2024-05-25
Chemenu
CM238472-1g
8-Methylquinolin-4-amine
893762-15-7 97%
1g
$284
TRC
A898718-50mg
4-Amino-8-methylquinoline
893762-15-7
50mg
$ 50.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1385137-250mg
8-Methylquinolin-4-amine
893762-15-7 97%
250mg
¥1170.00

4-Amino-8-methylquinoline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:893762-15-7)4-Amino-8-methylquinoline
A1187784
99%/99%
1g/5g
235.0/610.0